2-[Cyanomethyl-(4,6-dichloro-1,3,5-triazin-2-yl)amino]acetonitrile

• CAS RN: 53790-51-5
• Molecular Formula: C7H4Cl2N6
• Molecular Weight: 243.05 g/mol
• IUPAC Name: 2-[cyanomethyl-(4,6-dichloro-1,3,5-triazin-2-yl)amino]acetonitrile
• InChI: InChI=1S/C7H4Cl2N6/c8-5-12-6(9)14-7(13-5)15(3-1-10)4-2-11/h3-4H2
• InChI Key: NZOVOSMVTZNOMB-UHFFFAOYSA-N
• Canonical SMILES: C(C#N)N(CC#N)C1=NC(=NC(=N1)Cl)Cl

Description

2-[Cyanomethyl-(4,6-dichloro-1,3,5-triazin-2-yl)amino]acetonitrile is a useful research compound. Its molecular formula is C7H4Cl2N6 and its molecular weight is 243.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 9.5 g. (0.1 mole) of iminodiacetonitrile in 100 ml. dioxane was added to a stirred solution of 9.2 g. (0.05 mole) of cyanuric chloride in 100 ml. dioxane. The suspension was stirred at ambient temperature for 1 hour. An additional 100 ml. dioxane was added and mixture heated to 50°C. for 1 hour and filtered. The filtrate was diluted with 500 ml. ice/water and the solid filtered and dried to give 9.6 g. (80% yield), m.p. 154°-158°C.